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Compound of Interest

Compound Name:
5-Amino-3-methyl-isothiazole-4-

carbonitrile

Cat. No.: B1270446 Get Quote

An In-depth Technical Guide to 5-Amino-3-
methyl-isothiazole-4-carbonitrile
This guide provides a detailed overview of the chemical structure, nomenclature, and key

physicochemical properties of 5-Amino-3-methyl-isothiazole-4-carbonitrile, a heterocyclic

compound of interest to researchers and professionals in drug development and chemical

synthesis.

Chemical Structure and IUPAC Nomenclature
The definitive IUPAC (International Union of Pure and Applied Chemistry) name for this

compound is 5-Amino-3-methyl-1,2-thiazole-4-carbonitrile.[1] It is also commonly referred to as

5-Amino-3-methylisothiazole-4-carbonitrile.[2][3][4][5][6][7] The structure consists of a five-

membered isothiazole ring containing a methyl group at position 3, a carbonitrile group at

position 4, and an amino group at position 5.

The chemical structure is visualized in the diagram below.

Chemical structure of 5-Amino-3-methyl-isothiazole-4-carbonitrile.
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A summary of the key quantitative data for 5-Amino-3-methyl-isothiazole-4-carbonitrile is

presented in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₅H₅N₃S [2][3][4]

Molecular Weight 139.18 g/mol [4][8]

CAS Number 41808-35-9 [2][3][8]

Melting Point 202 °C [2][3][8]

Boiling Point 198.6 ± 40.0 °C at 760 mmHg [2][3]

Density 1.4 ± 0.1 g/cm³ [2][3]

Flash Point 73.9 ± 27.3 °C [2][3]

Refractive Index 1.610 [2][3]

Experimental Protocols
This document focuses on the chemical structure and nomenclature of 5-Amino-3-methyl-
isothiazole-4-carbonitrile. Detailed experimental protocols for the synthesis or analysis of this

compound are beyond the current scope. Researchers interested in such procedures are

encouraged to consult specialized chemical synthesis and analysis literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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